Cas no 25199-89-7 (4-(Trifluoromethyl)quinoline-2-carbonitrile)
4-(Trifluoromethyl)quinoline-2-carbonitrile is a fluorinated quinoline derivative with a cyano group at the 2-position, offering unique reactivity and structural versatility in organic synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. Its electron-withdrawing properties facilitate nucleophilic substitution and cross-coupling reactions, enabling the synthesis of complex heterocyclic frameworks. The compound serves as a key intermediate for developing bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use in advanced synthetic methodologies, it is often employed in the development of fluorinated analogs with tailored properties.
25199-89-7 structure
Product Name:4-(Trifluoromethyl)quinoline-2-carbonitrile
CAS No:25199-89-7
MF:C11H5F3N2
MW:222.166012525558
MDL:MFCD11046310
CID:854945
PubChem ID:53416202
Update Time:2025-06-07
4-(Trifluoromethyl)quinoline-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)quinoline-2-carbonitrile
- 4-(trifluoromethyl)- 2-Quinolinecarbonitrile
- 4-Trifluormethyl-chinaldonitril
- 4-trifluoromethyl-quinoline-2-carbonitrile
- AK103780
- ANW-64486
- CTK8C0314
- KB-239304
- 4-(Trifluoromethyl)quinoline-2-carbonitrile ,97%
- DB-067344
- DTXSID10697142
- 2-Quinolinecarbonitrile, 4-(trifluoromethyl)-
- 25199-89-7
- AS-78386
- 4-(trifluoromethyl)-2-Quinolinecarbonitrile
- SB69318
- E70471
-
- MDL: MFCD11046310
- Inchi: 1S/C11H5F3N2/c12-11(13,14)9-5-7(6-15)16-10-4-2-1-3-8(9)10/h1-5H
- InChI Key: FFQVAHKLTKCLGM-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)N=C2C=CC=CC=12)(F)F
Computed Properties
- Exact Mass: 222.04055
- Monoisotopic Mass: 222.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68
4-(Trifluoromethyl)quinoline-2-carbonitrile Security Information
- Hazardous Material transportation number:3439
- Hazard Category Code: 23/24/25-33
- Safety Instruction: 28-37-45
4-(Trifluoromethyl)quinoline-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145744-5g |
4-(Trifluoromethyl)quinoline-2-carbonitrile |
25199-89-7 | 95% | 5g |
$384 | 2021-08-05 | |
| Chemenu | CM145744-5g |
4-(Trifluoromethyl)quinoline-2-carbonitrile |
25199-89-7 | 95% | 5g |
$406 | 2024-07-28 | |
| eNovation Chemicals LLC | D764396-1g |
2-Quinolinecarbonitrile, 4-(trifluoromethyl)- |
25199-89-7 | 97% | 1g |
$390 | 2023-09-02 | |
| Alichem | A189003842-5g |
4-(Trifluoromethyl)quinoline-2-carbonitrile |
25199-89-7 | 95% | 5g |
$427.44 | 2023-09-02 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_199523-1g |
4-(Trifluoromethyl)quinoline-2-carbonitrile, 97% |
25199-89-7 | 97% | 1g |
¥1400.00 | 2025-04-16 |
4-(Trifluoromethyl)quinoline-2-carbonitrile Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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